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(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

A Technical Guide to Next-Generation Scaffolds
EXECUTIVE SUMMARY
The morpholine ring has long been considered a "privileged structure" in CNS drug discovery

due to its ability to modulate basicity and lipophilicity. However, the traditional morpholine

scaffold is increasingly limited by intellectual property (IP) congestion and metabolic liabilities at

the

-carbon positions.

This technical guide analyzes Novel Morpholine Cores—specifically Bridged and Spiro-cyclic

variants—as superior alternatives for crossing the Blood-Brain Barrier (BBB). We present

evidence that these cores offer a "Lipophilicity Paradox" where adding carbon bridges reduces

LogD, thereby improving the CNS Multi-Parameter Optimization (MPO) score while blocking

metabolic hotspots.

THE MEDICINAL CHEMISTRY RATIONALE
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The Classic Morpholine Advantage
In CNS design, the morpholine ring serves a dual physicochemical function:

Basicity Modulation: The oxygen atom exerts an electron-withdrawing inductive effect (

), lowering the pKa of the distal nitrogen to ~8.3 (compared to ~10.0 for piperidine). This
ensures a higher fraction of the neutral species exists at physiological pH (7.4), which is
critical for passive diffusion across the BBB.

Hydrogen Bond Acceptor (HBA): The ether oxygen acts as a weak HBA, often engaging in

specific interactions with receptor pockets (e.g., hinge regions of kinases or GPCR

orthosteric sites).

The "Escape from Flatland"
Modern CNS discovery demands high

(fraction of

hybridized carbons) to improve solubility and selectivity. Novel morpholine cores address this
by introducing 3D complexity:

Bridged Morpholines (e.g., 2-oxa-5-azabicyclo[2.2.1]heptane): These constrain the ring into a

specific conformation, reducing the entropic penalty upon binding. Crucially, they block the

metabolic soft spots (

-carbons) adjacent to the nitrogen.

Spiro-Morpholines: These vectors allow for orthogonal exit points, enabling the exploration of

novel chemical space while maintaining the core hydrophilic/lipophilic balance.

CRITICAL PHENOMENON: THE LIPOPHILICITY
PARADOX
A counter-intuitive phenomenon observed in bridged morpholines is the reduction of lipophilicity

upon the addition of carbon.[1]

Standard Logic: Adding a methylene bridge (
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) usually increases LogP by ~0.5 units.

Bridged Reality: In morpholines, bridging can lower LogD by up to 0.8 units.[2][3][4]

Mechanism: The bridge exposes the polar surface area of the ether oxygen and amine more

effectively by preventing internal hydrogen bonding or "hiding" of polar groups in the

solvation shell. This is a critical tactic for lowering CNS MPO scores without adding polar

heteroatoms that might increase P-gp efflux.

EXPERIMENTAL PROTOCOLS
Protocol A: Synthesis of Bridged Morpholine Cores
Methodology: Intramolecular Cyclization of Amino-Alcohols

This protocol describes the synthesis of a 2-oxa-5-azabicyclo[2.2.1]heptane core, a bridged

morpholine bioisostere.

Reagents:

Starting Material: cis-4-hydroxy-L-proline derivative (or equivalent amino alcohol).

Cyclization Agent: Diethylaminosulfur trifluoride (DAST) or Mitsunobu conditions (

, DIAD).[2]

Solvent: Dichloromethane (DCM), anhydrous.[2]

Step-by-Step Workflow:

Precursor Preparation: Protect the amine (e.g., N-Boc) of the hydroxy-proline derivative.

Reduce the carboxylic acid to the primary alcohol using

in THF (

, 4h).

Cyclization (Ether Formation):

Dissolve the diol intermediate in dry DCM.
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Option A (Tosylation/Displacement): Treat with TsCl/Pyridine to selectively tosylate the

primary alcohol. Treat with NaH in THF to effect intramolecular

displacement by the secondary alcohol.

Option B (Mitsunobu): Add

(1.2 eq) and DIAD (1.2 eq) at

.[2] Stir for 12h.

Deprotection: Treat the N-Boc bridged intermediate with TFA/DCM (1:4 v/v) for 1h.

Validation:

-NMR must show the disappearance of the hydroxymethylene protons and the appearance
of the bridgehead methine signals (typically

4.5–5.0 ppm).

Protocol B: CNS Permeability Screening Cascade
Methodology: Hierarchical filtering for BBB penetration.

Phase 1: Physicochemical Filtering (High Throughput)

Assay: Chromatographic LogD (

).

Criteria: Target range

.

Why: Morpholines outside this range either fail to cross the BBB (too polar) or are

sequestered in lipid membranes (too lipophilic).

Phase 2: Passive Permeability & Efflux (MDR1-MDCK)[2]

Cell Line: MDCK-II cells transfected with human MDR1 (P-gp).
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Control: Verapamil (P-gp substrate).

Procedure:

Dose compound at

in HBSS buffer.

Measure transport Apical

Basal (A-B) and Basal

Apical (B-A) via LC-MS/MS.

Calculation: Efflux Ratio (

) =

.[2]

Pass Criteria:

AND

.[2]

Note: Novel bridged morpholines often show reduced ER compared to flexible analogs

due to reduced P-gp recognition.

Phase 3: Metabolic Stability (Microsomal)

Assay: Human Liver Microsomes (HLM) + NADPH.

Focus: Monitor for

(Oxidation).[2]

Success: Bridged cores should show

reduction in N-dealkylation or
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-oxidation compared to the parent morpholine.

VISUALIZATION & PATHWAYS
Diagram: The CNS Design Cycle for Morpholines
This diagram illustrates the iterative optimization process using novel morpholine cores to

balance potency with CNS penetration.
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Caption: Iterative design cycle optimizing standard morpholine hits into novel spiro/bridged

cores to overcome CNS attrition factors.

Diagram: Metabolic Blockade via Bridging
Visualizing why bridged morpholines offer superior stability.

Standard Morpholine
(Flexible)

CYP450 Enzyme

 High Affinity
Metabolic Hotspots:

1. N-Oxidation
2. Alpha-C Hydroxylation

 Rapid Clearance

Outcome:
Steric Hindrance prevents
CYP approach to Alpha-C

 Enhanced Stability

Bridged Morpholine
(Rigid / Bicyclic)

 Low Affinity

Click to download full resolution via product page

Caption: Comparison of metabolic susceptibility. Bridging sterically hinders CYP450 access to

the alpha-carbon, extending half-life.

COMPARATIVE DATA: STANDARD VS. NOVEL
CORES
The following table summarizes the physicochemical shifts observed when transitioning from a

standard morpholine to a bridged analog (e.g., 2-oxa-5-azabicyclo[2.2.1]heptane).
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Property
Standard
Morpholine

Bridged
Morpholine (2.2.1)

Impact on CNS
Drug Discovery

LogD (pH 7.4) Baseline -0.4 to -0.8 lower

Improves solubility;

lowers non-specific

binding.

pKa (Conj. Acid) ~8.3 ~7.8 - 8.1

Increased neutral

fraction at

physiological pH

improves BBB passive

diffusion.

Fsp3 (Complexity) Moderate High

"Escape from flatland"

improves selectivity

and IP position.

Metabolic Stability
Moderate (

~30 min)

High (

>60 min)

Blocks

-carbon oxidation;

suitable for QD

dosing.[2]

Efflux Ratio (ER) Variable (often > 2.5) Low (< 2.0)

Reduced P-gp

recognition due to

conformational rigidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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